Cas no 2229289-04-5 ({1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol)

{1-[2-Fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}methanol is a fluorinated cyclopropyl methanol derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a cyclopropane ring adjacent to a fluorinated aromatic system, offering steric constraint and electronic modulation, which may enhance binding selectivity in bioactive molecules. The trifluoromethyl and fluorine substituents contribute to increased lipophilicity and metabolic stability, making it a valuable intermediate for drug discovery. The hydroxymethyl group provides a versatile handle for further functionalization. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators where precise steric and electronic properties are critical. Handling requires standard precautions for organofluorine compounds.
{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol structure
2229289-04-5 structure
Product Name:{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol
CAS No:2229289-04-5
MF:C11H10F4O
MW:234.190117359161
CID:6420173
PubChem ID:165634294
Update Time:2025-06-13

{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol
    • 2229289-04-5
    • {1-[2-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}methanol
    • EN300-1972861
    • Inchi: 1S/C11H10F4O/c12-9-7(10(6-16)4-5-10)2-1-3-8(9)11(13,14)15/h1-3,16H,4-6H2
    • InChI Key: LKUOSQGUTWTNNS-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)(F)F)=CC=CC=1C1(CO)CC1

Computed Properties

  • Exact Mass: 234.06677759g/mol
  • Monoisotopic Mass: 234.06677759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol Pricemore >>

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Additional information on {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol

Recent Advances in the Study of {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol (CAS: 2229289-04-5)

The compound {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol (CAS: 2229289-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol. Researchers have developed a novel catalytic method that significantly improves yield and purity, addressing previous limitations in large-scale production. The compound's cyclopropyl and trifluoromethyl groups are of particular interest, as they contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol exhibits potent inhibitory effects on specific enzyme targets associated with inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed a 70% inhibition rate against a key kinase involved in tumor proliferation, with minimal cytotoxicity to normal cells. These findings suggest its potential as a targeted therapy for certain cancers.

Further investigations into the compound's mechanism of action have revealed its ability to modulate protein-protein interactions, a feature that is increasingly valuable in the development of next-generation therapeutics. Molecular docking simulations have identified specific binding sites, providing a foundation for structure-activity relationship (SAR) studies aimed at optimizing its efficacy and selectivity.

Despite these promising results, challenges remain in the clinical translation of {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol. Pharmacokinetic studies indicate that while the compound has good oral bioavailability, its metabolism in the liver requires further optimization to reduce potential drug-drug interactions. Ongoing research is exploring prodrug strategies and formulation enhancements to address these issues.

In conclusion, {1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}methanol (CAS: 2229289-04-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, position it as a viable candidate for further development. Future studies should focus on refining its pharmacological profile and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.

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